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Compound of Interest

Compound Name: Neboglamine hydrochloride

Cat. No.: B15620103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Neboglamine hydrochloride, a positive allosteric modulator of the glycine-binding site of

NMDA receptors.[1][2][3][4] Adherence to these procedures is critical for ensuring laboratory

safety and minimizing environmental impact.

Key Chemical and Safety Data
Proper handling and disposal of Neboglamine hydrochloride require an understanding of its

chemical properties and associated hazards. The following table summarizes key data

compiled from various safety data sheets (SDS) and chemical suppliers.
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Property Value Source

Molecular Formula C13H25ClN2O3 [1]

Molecular Weight 292.80 g/mol [1][4]

CAS Number 163000-63-3 [1][5]

Appearance White to off-white powder N/A

Solubility
Highly soluble in aqueous

solutions
[1]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[5]

Hazard Statements

No specific hazard statements

are consistently provided

across all SDS. However,

general safe handling

practices for laboratory

chemicals should be followed.

Some sources indicate to

avoid release to the

environment.

[6]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, and a

suitable respirator.

[7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Neboglamine hydrochloride waste.
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Start: Neboglamine Hydrochloride Waste Generated

Identify Waste Type

Unused/Expired Solid Compound

Solid

Aqueous or Solvent-Based Solutions

Liquid

Contaminated Labware (e.g., vials, pipette tips)

Contaminated
Material

Package in a clearly labeled, sealed container for chemical waste. Collect in a designated, labeled, and sealed waste container for liquid chemical waste. Collect in a designated, labeled sharps or solid waste container.

Consult Institutional Environmental Health & Safety (EHS) for specific guidelines.

Dispose of through an approved waste disposal plant.

Click to download full resolution via product page

Caption: Disposal workflow for Neboglamine hydrochloride waste.

Step-by-Step Disposal Procedures
The following protocols are based on general best practices for laboratory chemical waste

disposal. Always consult your institution's Environmental Health and Safety (EHS) department

for specific guidelines, as local regulations may vary.

Unused or Expired Solid Neboglamine Hydrochloride
Do not dispose of solid Neboglamine hydrochloride down the drain or in the regular trash.
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Carefully transfer the solid compound into a designated chemical waste container that is

compatible with the chemical.

Ensure the container is clearly labeled with the chemical name ("Neboglamine
hydrochloride"), CAS number (163000-63-3), and any relevant hazard information.

Store the sealed waste container in a designated, secure area for chemical waste pickup.

Arrange for disposal through your institution's hazardous waste management program.[8]

Aqueous and Solvent-Based Solutions Containing
Neboglamine Hydrochloride

Do not pour solutions containing Neboglamine hydrochloride down the drain, especially

those with organic solvents.[6]

Collect all aqueous and solvent-based waste in a designated, leak-proof liquid waste

container.

The waste container should be clearly labeled with the full chemical names of all

components, including solvents, and their approximate concentrations.

Keep the liquid waste container sealed when not in use.

Store the container in a secondary containment bin in a well-ventilated area, away from

incompatible materials.

When the container is full, arrange for pickup and disposal by your institution's EHS

department.

Contaminated Laboratory Materials
Sharps: Needles, syringes, and other contaminated sharps should be placed immediately

into a designated sharps container to prevent punctures.

Glassware: Contaminated glassware (e.g., vials, flasks) should be triple-rinsed with a

suitable solvent. The rinsate should be collected as liquid chemical waste. After rinsing, the
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glassware can typically be disposed of in a designated broken glass container. Consult your

EHS for specific procedures.

Consumables: Contaminated consumables such as pipette tips, gloves, and bench paper

should be collected in a designated solid waste container that is clearly labeled as

"Contaminated Laboratory Waste."

All contaminated waste containers should be sealed and disposed of through your

institution's chemical or biohazardous waste stream, as directed by your EHS department.

Safety Precautions During Handling and Disposal
Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,

gloves, and a lab coat, when handling Neboglamine hydrochloride in any form.[7]

Conduct all handling and disposal procedures in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any dust or aerosols.[6]

In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

collect it in a sealed container for disposal as chemical waste.[7] Avoid generating dust.

Wash hands thoroughly after handling the chemical and before leaving the laboratory.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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